![molecular formula C16H15N3OS B2887122 2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)-N-(thiazol-2-yl)acetamide CAS No. 1203421-41-3](/img/structure/B2887122.png)
2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)-N-(thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)-N-(thiazol-2-yl)acetamide, also known as DICA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DICA belongs to the class of indole derivatives and has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.
Scientific Research Applications
Synthesis and Antitumor Activity
The compound has been involved in the synthesis of various heterocyclic derivatives, including thiophene, pyrimidine, coumarin, pyrazole, and pyridine rings, which have shown promising antitumor activities. For instance, derivatives synthesized from similar structures have been evaluated for their inhibitory effects on different cancer cell lines, showcasing their potential in cancer treatment research (Albratty et al., 2017); (Shams et al., 2010).
Anti-inflammatory Evaluation
Compounds related to 2-(2,3-Dihydrocyclopenta[b]indol-4(1H)-yl)-N-(thiazol-2-yl)acetamide have been synthesized and evaluated for their anti-inflammatory activities. Notably, some derivatives exhibited significant anti-inflammatory effects, providing a potential basis for developing new anti-inflammatory drugs (Deb et al., 2013).
Heterocyclic Synthesis Efficiency
The efficiency of thioureido-acetamides in one-pot cascade reactions for synthesizing various heterocycles with excellent atom economy has been demonstrated. These reactions are pivotal for creating compounds with potential pharmaceutical applications, including those related to this compound (Schmeyers & Kaupp, 2002).
Antimicrobial Activity
The synthesis of new heterocyclic compounds incorporating a sulfonamide moiety has shown significant antimicrobial activity, highlighting the role of such structures in developing new antimicrobial agents. These findings underscore the potential of this compound derivatives in antimicrobial research (Darwish et al., 2014).
Anticonvulsant Potential
Research on heterocyclic compounds containing a sulfonamide thiazole moiety derived from similar structures has revealed their anticonvulsant activity. This indicates the therapeutic potential of this compound derivatives in treating convulsive disorders (Farag et al., 2012).
properties
IUPAC Name |
2-(2,3-dihydro-1H-cyclopenta[b]indol-4-yl)-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3OS/c20-15(18-16-17-8-9-21-16)10-19-13-6-2-1-4-11(13)12-5-3-7-14(12)19/h1-2,4,6,8-9H,3,5,7,10H2,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQAYVHCEIOLOKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)N(C3=CC=CC=C23)CC(=O)NC4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.